Cas no 849416-70-2 (Ethyl 1-(4-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate)

Ethyl 1-(4-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate is a pyrazole-based ester compound with a molecular formula of C₁₅H₁₈N₂O₃. This heterocyclic derivative features a 4-methoxyphenyl substituent at the 1-position and methyl groups at the 3- and 5-positions, enhancing its steric and electronic properties. The ethyl carboxylate moiety at the 4-position improves solubility and reactivity, making it a versatile intermediate in organic synthesis. Its structural rigidity and functional group diversity facilitate applications in medicinal chemistry, particularly as a precursor for bioactive molecules. The compound exhibits stability under standard conditions and demonstrates potential in the development of pharmaceuticals or agrochemicals due to its modifiable scaffold. Its purity and well-defined structure ensure reproducibility in research and industrial applications.

Ethyl 1-(4-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate structure

849416-70-2 structure

Product Name:Ethyl 1-(4-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate

CAS No:849416-70-2

MF:C₁₅H₁₈N₂O₃

MW:274.315023899078

MDL:MFCD08443956

CID:1070092

PubChem ID:656965

Update Time:2025-07-02

Ethyl 1-(4-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 1-(4-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate
- 4DE
- BA-0846
- PD006191
- Ethyl 1-(4-methoxyphenyl)-3,5-dimethyl-pyrazole-4-carboxylate
- 1-(4-methoxy-phenyl)-3,5-dimethyl-1h-pyrazole-4-carboxylic acid ethyl ester
- DTXSID50349673
- 849416-70-2
- CS-0361345
- 1-(4-METHOXYPHENYL)-3,5-DIMETHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- 1y2d
- HMS3604M09
- J-520492
- Z9UH9VQ8ZK
- NS00070470
- Pyrazole carboxylic ester 17
- SCHEMBL4312926
- BDBM14794
- AKOS005071941
- Q27095245
- Ethyl1-(4-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate
- CHEMBL1230268
- DB04469
- MFCD08443956
- ethyl 1-(4-methoxyphenyl)-3,5-dimethylpyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylic acid, 1-(4-methoxyphenyl)-3,5-dimethyl-, ethyl ester
- MDL： MFCD08443956
- Inchi： 1S/C15H18N2O3/c1-5-20-15(18)14-10(2)16-17(11(14)3)12-6-8-13(19-4)9-7-12/h6-9H,5H2,1-4H3
- InChI Key： ZDSXCFSUGVAQSB-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(C)=NN(C2C=CC(=CC=2)OC)C=1C)=O

Computed Properties

Exact Mass: 274.13174244g/mol
Monoisotopic Mass: 274.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 53.4Å²

Experimental Properties

Melting Point: 50-52°C

Ethyl 1-(4-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

Ethyl 1-(4-methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate Pricemore >>

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